Cas no 308292-85-5 (ethyl 4-(5-nitrothiophene-2-amido)benzoate)

• Product Name: ethyl 4-(5-nitrothiophene-2-amido)benzoate
• CAS No: 308292-85-5
• MF: C₁₄H₁₂N₂O₅S
• MW: 320.320482254028
• CID: 5932124
• PubChem ID: 702347
• Update Time: 2025-05-20

ethyl 4-(5-nitrothiophene-2-amido)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(5-nitrothiophene-2-amido)benzoate
• ethyl 4-(5-nitrothiophene-2-carboxamido)benzoate
• Benzoic acid, 4-[[(5-nitro-2-thienyl)carbonyl]amino]-, ethyl ester
• 308292-85-5
• Z30248865
• ethyl 4-[(5-nitrothiophene-2-carbonyl)amino]benzoate
• BIM-0047066.P001
• F0098-0431
• CBMicro_047171
• AKOS001021110

• Inchi： 1S/C14H12N2O5S/c1-2-21-14(18)9-3-5-10(6-4-9)15-13(17)11-7-8-12(22-11)16(19)20/h3-8H,2H2,1H3,(H,15,17)
• InChI Key： DXMBISMQWBIYFJ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(C2SC([N+]([O-])=O)=CC=2)=O)C=C1

Computed Properties

• Exact Mass: 320.04669266g/mol
• Monoisotopic Mass: 320.04669266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 130Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on ethyl 4-(5-nitrothiophene-2-amido)benzoate

Comprehensive Overview of Ethyl 4-(5-Nitrothiophene-2-amido)benzoate (CAS No. 308292-85-5)

Ethyl 4-(5-nitrothiophene-2-amido)benzoate (CAS No. 308292-85-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This ester derivative, featuring a nitrothiophene moiety linked to a benzoate group, exhibits unique electronic and structural properties. Its molecular architecture makes it a promising candidate for applications in drug discovery, organic electronics, and advanced material synthesis. Researchers are particularly interested in its potential as a building block for heterocyclic compounds, which are pivotal in developing new therapeutic agents and functional materials.

The compound's nitro group and thiophene ring contribute to its reactivity, enabling diverse chemical transformations. In recent years, there has been a surge in searches for "nitrothiophene derivatives in drug design" and "benzoate esters in organic synthesis," reflecting the growing interest in such scaffolds. Ethyl 4-(5-nitrothiophene-2-amido)benzoate is often explored for its role in creating photoactive materials, given its ability to absorb and emit light in specific wavelengths. This property aligns with the rising demand for organic photovoltaics and sensors, addressing global trends in renewable energy and smart technologies.

From a synthetic chemistry perspective, the compound's amido linkage offers versatility in coupling reactions, making it valuable for constructing complex molecular frameworks. Laboratories focusing on "high-throughput screening" or "fragment-based drug discovery" frequently utilize similar compounds to optimize lead molecules. Additionally, its ester functionality allows for further derivatization, catering to applications in polymer chemistry and bioconjugation strategies. The compound's stability under various conditions also makes it suitable for long-term storage, a critical factor for industrial-scale production.

Environmental and regulatory considerations are increasingly shaping research directions. Ethyl 4-(5-nitrothiophene-2-amido)benzoate is often discussed in contexts like "green chemistry alternatives" and "sustainable synthesis," as scientists seek eco-friendly routes to functional molecules. Its potential biodegradability and low toxicity profile further enhance its appeal for biomedical applications. Recent publications highlight its utility in designing targeted drug delivery systems, where precision and minimal side effects are paramount.

In summary, Ethyl 4-(5-nitrothiophene-2-amido)benzoate (CAS No. 308292-85-5) represents a multifaceted compound with broad relevance across scientific disciplines. Its integration into cutting-edge research areas—from optoelectronics to medicinal chemistry—underscores its importance in advancing technology and health solutions. As innovation continues, this compound is poised to play a pivotal role in addressing contemporary challenges in science and industry.